methyl 2-(2-(2,3-dioxo-4-(o-tolyl)-3,4-dihydropyrazin-1(2H)-yl)acetamido)benzoate
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Description
Methyl 2-(2-(2,3-dioxo-4-(o-tolyl)-3,4-dihydropyrazin-1(2H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.399. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Systems
Research demonstrates the utility of related compounds in the synthesis of diverse heterocyclic systems, which are crucial in pharmaceutical chemistry for the development of therapeutic agents. For instance, the use of methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate in the preparation of substituted pyrimidinones, pyridazinones, and triazolopyrimidinones highlights the role of similar structures in creating biologically active molecules (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
Synthesis of Amino Sugars
Another application is in the synthesis of amino sugars, which are important in the development of antibiotics and anticancer agents. Studies show the conversion of related compounds into various amino sugars and their derivatives, showcasing the synthetic utility of these compounds in accessing a broad range of biologically relevant molecules (Horton, Sorenson, & Weckerle, 1977).
Preparation of Glycosidic Derivatives
Furthermore, the synthesis and transformations of compounds like methyl 2-(acetylamino)-3-cyanoprop-2-enoate demonstrate their use in generating polyfunctional heterocyclic systems. These synthetic methodologies enable the creation of complex molecules that could serve as the foundation for the development of new drugs and materials (Pizzioli, Ornik, Svete, & Stanovnik, 1998).
Catalytic Transformations
The iron-catalyzed benzylation of 1,3-dicarbonyl compounds including similar structures shows the potential for catalytic methods to modify and enhance the functionality of these compounds. This process could be instrumental in the efficient synthesis of drug intermediates and active pharmaceutical ingredients (Kischel, Mertins, Michalik, Zapf, & Beller, 2007).
Properties
IUPAC Name |
methyl 2-[[2-[4-(2-methylphenyl)-2,3-dioxopyrazin-1-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O5/c1-14-7-3-6-10-17(14)24-12-11-23(19(26)20(24)27)13-18(25)22-16-9-5-4-8-15(16)21(28)29-2/h3-12H,13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZRAIAUJIUNMQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=CC=C3C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.